2-(2-chloro-5-methoxyphenyl)ethan-1-amine
Overview
Description
2-(2-Chloro-5-methoxyphenyl)ethan-1-amine, also known as 2-CMEA, is an organic compound that is used in a variety of scientific research applications. It is a colorless solid with a molecular weight of 187.62 g/mol. It is a synthetic compound that can be synthesized from 2-chloro-5-methoxyphenylacetic acid and ethylamine. 2-CMEA is a versatile compound that has been used in a variety of scientific research applications, such as biochemical and physiological studies, drug development, and laboratory experiments.
Scientific Research Applications
2-(2-chloro-5-methoxyphenyl)ethan-1-amine has been used in a variety of scientific research applications. It has been used in biochemical and physiological studies to investigate the action of enzymes, hormones, and other biological molecules. It has also been used in drug development to study the structure-activity relationships of drugs. In addition, this compound has been used in laboratory experiments to study the effects of various compounds on cellular processes.
Mechanism of Action
2-(2-chloro-5-methoxyphenyl)ethan-1-amine is an organic compound that interacts with various biological molecules. It can act as an inhibitor of enzymes, hormones, and other biological molecules. It can also act as a substrate for enzymes and other biological molecules. In addition, this compound can interact with other compounds to form complexes and can be used to study the structure-activity relationships of drugs.
Biochemical and Physiological Effects
This compound has been used in a variety of biochemical and physiological studies. It has been used to study the effects of enzymes, hormones, and other biological molecules on cellular processes. It has also been used to study the effects of drugs on the body and to study the structure-activity relationships of drugs. In addition, this compound has been used to study the effects of various compounds on cell growth and differentiation.
Advantages and Limitations for Lab Experiments
2-(2-chloro-5-methoxyphenyl)ethan-1-amine has several advantages for laboratory experiments. It is a colorless solid that is easy to handle and store. It is also a versatile compound that can be used in a variety of scientific research applications. In addition, it is a synthetic compound that can be synthesized from readily available starting materials. However, it is important to note that this compound is a relatively expensive compound and the yield of the reaction is typically low.
Future Directions
The future applications of 2-(2-chloro-5-methoxyphenyl)ethan-1-amine are numerous. It could be used to study the effects of enzymes, hormones, and other biological molecules on cellular processes. It could also be used to study the structure-activity relationships of drugs. In addition, it could be used to study the effects of various compounds on cell growth and differentiation. Furthermore, this compound could be used to develop novel drugs and to study the effects of drugs on the body.
Synthesis Methods
2-(2-chloro-5-methoxyphenyl)ethan-1-amine can be synthesized from 2-chloro-5-methoxyphenylacetic acid and ethylamine. The reaction is carried out in a solvent such as dichloromethane or toluene. The reaction is catalyzed by a base such as pyridine or triethylamine. The reaction is typically carried out at room temperature and the product is isolated by filtration or crystallization. The yield of the reaction is typically between 80-90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-chloro-5-methoxyphenyl)ethan-1-amine involves the reaction of 2-chloro-5-methoxybenzaldehyde with ethylamine, followed by reduction of the resulting imine to the amine using sodium borohydride.", "Starting Materials": [ "2-chloro-5-methoxybenzaldehyde", "ethylamine", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: Dissolve 2-chloro-5-methoxybenzaldehyde (1.0 equiv) and ethylamine (1.2 equiv) in methanol and stir at room temperature for 24 hours.", "Step 2: Add sodium borohydride (1.5 equiv) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Quench the reaction by adding water and extract the product with dichloromethane.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "Step 5: Purify the product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
882674-30-8 |
Molecular Formula |
C9H12ClNO |
Molecular Weight |
185.7 |
Purity |
95 |
Origin of Product |
United States |
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